Cas no 1704137-39-2 (2-4-methoxy-2-(trifluoromethyl)phenylpropan-2-amine)

• Product Name: 2-4-methoxy-2-(trifluoromethyl)phenylpropan-2-amine
• CAS No: 1704137-39-2
• MF: C₁₁H₁₄F₃NO
• MW: 233.230173587799
• CID: 5790740
• PubChem ID: 117337731
• Update Time: 2025-10-29

2-4-methoxy-2-(trifluoromethyl)phenylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1704137-39-2
• 2-[4-methoxy-2-(trifluoromethyl)phenyl]propan-2-amine
• EN300-1947879
• 2-4-methoxy-2-(trifluoromethyl)phenylpropan-2-amine

• Inchi： 1S/C11H14F3NO/c1-10(2,15)8-5-4-7(16-3)6-9(8)11(12,13)14/h4-6H,15H2,1-3H3
• InChI Key： ZADJOFASIVULJV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(C)(C)N)OC)(F)F

Computed Properties

• Exact Mass: 233.10274856g/mol
• Monoisotopic Mass: 233.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-4-methoxy-2-(trifluoromethyl)phenylpropan-2-amine

Introduction to 2-4-methoxy-2-(trifluoromethyl)phenylpropan-2-amine (CAS No. 1704137-39-2) in Modern Chemical and Pharmaceutical Research

The compound 2-4-methoxy-2-(trifluoromethyl)phenylpropan-2-amine, identified by the CAS number 1704137-39-2, represents a significant advancement in the realm of specialized organic chemistry and pharmaceutical innovation. This molecule, characterized by its unique structural motifs—including a trifluoromethyl substituent and a methoxy group on a phenyl ring—has garnered considerable attention due to its potential applications in drug discovery and synthetic chemistry. The presence of these functional groups not only imparts distinct electronic and steric properties but also opens up avenues for exploring novel pharmacological interactions.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules featuring trifluoromethyl and methoxy groups. These substituents are widely recognized for their ability to modulate metabolic stability, lipophilicity, and binding affinity, making them invaluable in the design of bioactive compounds. The compound in question, 2-4-methoxy-2-(trifluoromethyl)phenylpropan-2-amine, exemplifies this trend by integrating both motifs into a single scaffold. Such structural features are often leveraged to enhance the efficacy and selectivity of drug candidates, particularly in the treatment of neurological disorders, inflammatory conditions, and certain types of cancer.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The combination of a phenyl ring with both methoxy and trifluoromethyl groups provides a rich platform for further derivatization. Researchers have employed this scaffold to develop novel analogs with improved pharmacokinetic profiles and reduced side effects. For instance, studies have demonstrated that derivatives of this compound exhibit promising activity against enzymes implicated in pain signaling pathways, offering potential therapeutic benefits for chronic pain management.

The role of computational chemistry has been instrumental in understanding the behavior of 2-4-methoxy-2-(trifluoromethyl)phenylpropan-2-amine. Advanced modeling techniques, including molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to predict how this molecule interacts with biological targets at an atomic level. These insights are crucial for optimizing its pharmacological properties before moving into costly and time-consuming experimental trials. Moreover, the integration of artificial intelligence (AI) into drug discovery workflows has accelerated the identification of novel derivatives with enhanced potency and selectivity.

Recent clinical studies have begun to explore the therapeutic potential of compounds structurally related to 2-4-methoxy-2-(trifluoromethyl)phenylpropan-2-amine. While the compound itself may not be under clinical investigation at this time, its analogs have shown encouraging results in preclinical models. For example, researchers have reported that certain derivatives exhibit inhibitory activity against kinases involved in tumor growth and progression. This finding aligns with broader trends in oncology research, where molecules featuring trifluoromethyl groups are increasingly recognized for their ability to disrupt critical signaling pathways.

The synthesis of 2-4-methoxy-2-(trifluoromethyl)phenylpropan-2-amine presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it more accessible than ever before. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have enabled chemists to construct its core framework efficiently. Furthermore, green chemistry principles have been incorporated into its synthesis to minimize waste and reduce environmental impact—a critical consideration in modern pharmaceutical manufacturing.

The chemical properties of this compound also make it an attractive candidate for material science applications beyond pharmaceuticals. Its rigid aromatic core combined with polar functional groups allows it to interact with a wide range of materials, making it suitable for use as an intermediate in polymer synthesis or as a component in advanced coatings. Such applications highlight the interdisciplinary nature of modern chemical research, where compounds developed for one purpose often find utility in unexpected fields.

Looking ahead, the future prospects for 2-4-methoxy-2-(trifluoromethyl)phenylpropan-2-amine appear promising. Ongoing research is focused on expanding its chemical space through innovative synthetic strategies and exploring new biological targets where it might exhibit therapeutic activity. Collaborations between academic institutions and pharmaceutical companies are likely to drive further development efforts, leveraging cutting-edge technologies such as CRISPR gene editing and high-throughput screening platforms.

In conclusion, 2 - 4 - methoxy - 2 - ( trifluoromethyl ) phenylpropan - 2 - amine ( CAS No . 1704137 - 39 - 2 ) stands as a testament to the ingenuity of modern chemical research . Its unique structural features , coupled with its potential applications across multiple disciplines , make it a compound worthy of continued study . As our understanding of molecular interactions deepens , it is likely that derivatives based on this scaffold will play an increasingly important role in addressing some of humanity ' s most pressing health challenges .